3-Ethyl-4,5-dihydro-1,2-oxazole-5-carbonitrile
Overview
Description
3-Ethyl-4,5-dihydro-1,2-oxazole-5-carbonitrile is a chemical compound with the molecular formula C6H8N2O . It is used as an intermediate in the production of various organic compounds .
Molecular Structure Analysis
The molecular structure of 3-Ethyl-4,5-dihydro-1,2-oxazole-5-carbonitrile consists of a five-membered oxazole ring, which contains three carbon atoms, one nitrogen atom, and one oxygen atom . The oxazole ring is substituted at the 3-position with an ethyl group and at the 5-position with a carbonitrile group .Physical And Chemical Properties Analysis
3-Ethyl-4,5-dihydro-1,2-oxazole-5-carbonitrile is a liquid at room temperature . It has a molecular weight of 124.14 g/mol .Scientific Research Applications
Synthesis of Oxazolines and Oxazoles
The compound can be used in the rapid synthesis of oxazolines and their oxidation to oxazoles . The oxazolines are prepared at room temperature in a stereospecific manner, with inversion of stereochemistry, from β-hydroxy amides using Deoxo-Fluor® . The corresponding oxazoles can then be obtained via a packed reactor containing commercial manganese dioxide .
Biological Scaffolds
Oxazolines and oxazoles are important biological scaffolds present within many natural products . Therefore, the compound could potentially be used in the synthesis of these biological scaffolds.
Oxidative Aromatisation
The oxidative aromatisation of oxazolines to the corresponding oxazoles is typically achieved using 1,8-diazabicyclo . This compound could potentially be used in this process.
Synthesis of Uracil Fragments
The compound could potentially be used in the synthesis of 4,5-dihydro-1,2-oxazoles and 1,2-oxazole containing uracil fragments . These fragments are known to exhibit a broad spectrum of biological activity .
Energetic Material
The compound could potentially be used in the synthesis of novel types of blunt energetic material with promising applications . Its low mechanical sensitivity and high gas volume after detonation make it a prime example .
Synthesis of Isoxazole Derivatives
The compound could potentially be used in the synthesis of isoxazole and dihydroisoxazole derivatives . These derivatives are known to exhibit a broad spectrum of biological activity .
properties
IUPAC Name |
3-ethyl-4,5-dihydro-1,2-oxazole-5-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O/c1-2-5-3-6(4-7)9-8-5/h6H,2-3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQPITXAMDVBSMP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(C1)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00501461 |
Source
|
| Record name | 3-Ethyl-4,5-dihydro-1,2-oxazole-5-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00501461 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
66376-13-4 |
Source
|
| Record name | 3-Ethyl-4,5-dihydro-1,2-oxazole-5-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00501461 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(4-Ethoxyphenyl)thio]acetic acid](/img/structure/B3021142.png)
![3-[(4-Ethoxyphenyl)amino]-3-oxopropanoic acid](/img/structure/B3021146.png)
![Carbamic acid, [2-(1H-indol-3-yl)ethyl]-, ethyl ester](/img/structure/B3021157.png)
